Cas no 1805433-28-6 (2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1805433-28-6
• MF: C₉H₇F₂N₃O
• MW: 211.168188333511
• CID: 4877465
• Update Time: 2025-06-20

2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C9H7F2N3O/c10-9(11)6-3-14-8(2-13)5(1-12)7(6)4-15/h3-4,9H,2,13H2
• InChI Key： RFAMQIFEHOYOBU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CN)C(C#N)=C1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 276
• XLogP3: -0.5
• Topological Polar Surface Area: 79.8

Additional information on 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde

Introduction to 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805433-28-6)

2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde, identified by the CAS number 1805433-28-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into the six-membered ring structure. The presence of multiple functional groups, including an aldehyde group, an amine group, a cyano group, and a difluoromethyl group, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The aldehyde functionality at the 4-position of the pyridine ring is particularly noteworthy, as aldehydes are well-known for their reactivity in forming Schiff bases, condensation reactions, and other synthetic transformations. This reactivity is exploited in various drug discovery processes, where aldehydes serve as key intermediates in the synthesis of bioactive molecules. The amine group at the 2-position further enhances the compound's potential as a building block, allowing for further derivatization through nucleophilic substitution or coupling reactions.

The cyano group at the 3-position introduces a polar electron-withdrawing effect, which can influence the electronic properties and reactivity of the molecule. This feature is particularly useful in medicinal chemistry, where electron-withdrawing groups are often employed to modulate binding affinity and metabolic stability. Additionally, the difluoromethyl group at the 5-position is a common pharmacophore in drug design due to its ability to improve lipophilicity, metabolic stability, and binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde as a scaffold for developing novel therapeutic agents. Studies have demonstrated that modifications around this core structure can lead to compounds with enhanced activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The combination of these functional groups provides a rich chemical space for exploration, making this compound an attractive candidate for further investigation.

In the context of drug discovery, the synthesis of derivatives of 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde has been explored for their potential applications in treating neurological disorders. For instance, pyridine derivatives have shown promise in modulating neurotransmitter systems, which are dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. The presence of both an aldehyde and an amine group allows for facile conjugation with biomolecules like peptides or proteins, enabling the development of targeted therapies.

Furthermore, the difluoromethyl group has been extensively studied for its ability to enhance pharmacokinetic properties of drug candidates. This moiety can increase metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. Such stability is crucial for achieving prolonged therapeutic effects and reducing dosing frequency. The cyano group also contributes to metabolic resistance by delocalizing electron density away from reactive sites on the molecule.

The utility of 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde extends beyond pharmaceutical applications. In agrochemical research, pyridine-based compounds have been utilized as intermediates in the synthesis of herbicides and fungicides due to their ability to interact with biological targets in plants. The structural features present in this compound make it a valuable precursor for designing molecules that can selectively inhibit plant growth regulators or pathogenic enzymes.

From a synthetic chemistry perspective, 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde serves as a versatile building block for constructing more complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the pyridine ring, expanding the chemical diversity of potential derivatives. Additionally, palladium-catalyzed reactions can be employed to functionalize both aromatic and aliphatic positions within this framework.

The growing interest in green chemistry has also influenced approaches to synthesizing 2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde and its derivatives. Researchers are increasingly adopting catalytic methods that minimize waste and improve atom economy. For example, transition metal catalysis enables selective transformations under mild conditions, reducing energy consumption and environmental impact compared to traditional synthetic routes.

In conclusion,2-(Aminomethyl)-3-cyano-5-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1805433-28-6) represents a promising compound with diverse applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features—comprising an aldehyde group,amine, cyano group,and difluoromethyl moiety—make it an invaluable intermediate for drug discovery efforts aimed at developing treatments for various diseases. As research continues to uncover new synthetic strategies and applications,this compound is poised to play an increasingly significant role in advancing chemical biology and medicinal chemistry.